Cas no 1393576-20-9 (2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one)

• Product Name: 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one
• CAS No: 1393576-20-9
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD22544157
• CID: 5189501
• PubChem ID: 72214679
• Update Time: 2024-11-05

2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-5(6H)-one, 2-chloro-7,8-dihydro-
• 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one
• 1393576-20-9
• E80124
• PS-20270
• 2-CHLORO-7,8-DIHYDROPYRIDO[4,3-D]PYRIMIDIN-5(6H)-ONE
• EN300-395426
• AB77283
• MFCD22544157

• MDL： MFCD22544157
• Inchi： 1S/C7H6ClN3O/c8-7-10-3-4-5(11-7)1-2-9-6(4)12/h3H,1-2H2,(H,9,12)
• InChI Key： USVGNPXUHPNAHM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C(=O)NCCC2=N1

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9Ų